Cas no 2138562-85-1 (3-Ethoxy-4,4-dimethylcyclohexan-1-one)
3-Ethoxy-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-1159573
- 3-ethoxy-4,4-dimethylcyclohexan-1-one
- 2138562-85-1
- 3-Ethoxy-4,4-dimethylcyclohexan-1-one
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- Inchi: 1S/C10H18O2/c1-4-12-9-7-8(11)5-6-10(9,2)3/h9H,4-7H2,1-3H3
- InChI Key: GZVMQCFCIMXOLK-UHFFFAOYSA-N
- SMILES: O(CC)C1CC(CCC1(C)C)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
3-Ethoxy-4,4-dimethylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159573-0.05g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-0.1g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-0.25g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-0.5g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-1.0g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-2.5g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-5.0g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1159573-10.0g |
3-ethoxy-4,4-dimethylcyclohexan-1-one |
2138562-85-1 | 10g |
$3131.0 | 2023-06-08 |
3-Ethoxy-4,4-dimethylcyclohexan-1-one Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-Ethoxy-4,4-dimethylcyclohexan-1-one
Comprehensive Guide to 3-Ethoxy-4,4-dimethylcyclohexan-1-one (CAS No. 2138562-85-1): Properties, Applications, and Industry Insights
3-Ethoxy-4,4-dimethylcyclohexan-1-one (CAS No. 2138562-85-1) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This cyclic ketone derivative features an ethoxy group at the 3-position and two methyl groups at the 4-position, offering distinct reactivity and stability. Researchers are increasingly exploring its potential as a flavor enhancer and intermediate in drug synthesis, aligning with trends favoring sustainable and high-purity chemicals.
The compound’s molecular formula C10H18O2 and moderate lipophilicity make it suitable for applications requiring controlled solubility. Recent studies highlight its role in green chemistry initiatives, where its efficient synthesis routes reduce waste—a priority for ESG-focused manufacturers. Analytical techniques like GC-MS and HPLC confirm its >98% purity, meeting stringent standards for cosmetic ingredients and API intermediates.
Market trends reveal growing searches for "3-Ethoxy-4,4-dimethylcyclohexan-1-one suppliers" and "CAS 2138562-85-1 technical data," reflecting industrial demand. Its compatibility with biodegradable formulations addresses consumer preferences for eco-friendly products. Regulatory filings indicate GRAS (Generally Recognized As Safe) status for specific uses, though compliance with REACH and FDA guidelines remains essential.
Innovative applications include its use in slow-release fragrances and as a chiral building block in asymmetric synthesis. The compound’s stability under physiological pH conditions has spurred patent filings for extended-release drug delivery systems. For researchers, key questions often involve "synthetic routes for 3-Ethoxy-4,4-dimethylcyclohexan-1-one" and "spectroscopic characterization methods," underscoring its technical relevance.
Storage recommendations emphasize protection from UV degradation in amber glass containers, with shelf-life extensions achievable under nitrogen atmospheres. As industries seek alternatives to petrochemical-derived compounds, 3-Ethoxy-4,4-dimethylcyclohexan-1-one emerges as a versatile candidate—particularly in bio-based material research and high-value specialty chemicals.
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